Cas no 5905-51-1 (Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2))

Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2) structure
5905-51-1 structure
Product Name:Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2)
CAS No:5905-51-1
MF:C12H12Fe2O15
MW:507.90468788147
CID:368513
PubChem ID:6453746
Update Time:2025-04-19

Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-hydroxy-, iron(3+) salt (3:2)
    • diiron trimalate
    • BUTANEDIOIC ACID, 2-HYDROXY-, IRON(3+) SALT (3:2)
    • 3XOZ63Q9GB
    • iron malate
    • 5905-51-1
    • ferric malate
    • EINECS 227-607-5
    • Iron(3+) 2-hydroxybutanedioate (2/3)
    • NS00082280
    • UNII-3XOZ63Q9GB
    • MALIC ACID, IRON(3+) SALT (3:2)
    • Q27258185
    • DTXSID70974507
    • Inchi: 1S/3C4H6O5.2Fe/c3*5-2(4(8)9)1-3(6)7;;/h3*2,5H,1H2,(H,6,7)(H,8,9);;/q;;;2*+3/p-6
    • InChI Key: JLLRXSCNTCSLFX-UHFFFAOYSA-H
    • SMILES: [Fe+3].[Fe+3].OC(C(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])CC(=O)[O-]

Computed Properties

  • Exact Mass: 505.91232
  • Monoisotopic Mass: 507.887504
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 302

Experimental Properties

  • Boiling Point: 306.4°Cat760mmHg
  • Flash Point: 153.4°C
  • PSA: 295.81
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